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Compound of Interest

Compound Name: 3-Chloro-4-methoxytoluene

Cat. No.: B1345679

Essential Safety and Handling Guide for 3-
Chloro-4-methoxytoluene

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Chloro-4-methoxytoluene.
Adherence to these protocols is essential for ensuring personal safety and maintaining a
secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Chloro-4-methoxytoluene is classified as a hazardous substance that can cause skin, eye,
and respiratory irritation.[1][2][3] Strict adherence to the following personal protective
equipment (PPE) guidelines is mandatory to prevent exposure.

Summary of Hazards:
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Hazard Statement GHS Classification
Causes skin irritation Skin Irritation, Category 2[2]
Causes serious eye irritation Eye Irritation, Category 2[1][2]

Specific target organ toxicity — single exposure,

May cause respiratory irritation
Category 3[1][2]

Required Personal Protective Equipment:

A comprehensive approach to personal protection is necessary when handling this compound.
The selection of PPE should be based on a thorough risk assessment of the specific laboratory

procedures to be performed.
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PPE Category Specification Standard

Tightly fitting safety goggles or ~ Approved under EN 166 (EU)

Eye Protection )
a full-face shield. or NIOSH (US).

Chemical-resistant, impervious
gloves (e.g., nitrile rubber,
] butyl rubber). Double-gloving is ]
Hand Protection o ) Tested according to EN 374.
recommended, with immediate
replacement of the outer glove

upon contamination.

A lab coat with long sleeves
and elastic cuffs. For larger
] guantities or tasks with a
Body Protection ] ) ) N/A
higher risk of splashing, a
chemically resistant apron over

the lab coat is advised.

For procedures that may
generate dust or aerosols, a
NIOSH-approved respirator
) ) with an appropriate particulate NIOSH (US) or CEN (EU)
Respiratory Protection o
filter is recommended. All use approved.
of respiratory protection should
be part of a comprehensive

respiratory protection program.

Operational Plan: Step-by-Step Handling
Procedures

Safe handling of 3-Chloro-4-methoxytoluene requires careful execution of the following steps
to minimize exposure risk.

1. Engineering Controls and Preparation:

o Ventilation: Always handle 3-Chloro-4-methoxytoluene in a well-ventilated area, preferably
within a certified chemical fume hood.[4]
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Eyewash and Safety Shower: Ensure that an eyewash station and a safety shower are
readily accessible in the immediate work area.[4]

Container Inspection: Before use, visually inspect the container for any damage or leaks.
. Weighing and Transfer:

Inert Atmosphere: When possible, handle the compound under a dry, inert atmosphere (e.qg.,
nitrogen or argon) to prevent reaction with atmospheric moisture.

Containment: Perform all weighing and transfers within a chemical fume hood or other
contained ventilation device.

Dispensing: Use appropriate tools (e.g., spatulas, scoops) to dispense the chemical,
avoiding the generation of dust or aerosols.

Sealing: Immediately and securely cap the primary container after weighing or transfer.
. During the Experiment:

Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing.[4]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the compound, even if gloves were worn.

Monitoring: Be aware of the signs and symptoms of exposure (e.g., skin redness, eye
watering, respiratory discomfort).

. Post-Experiment:

Decontamination: Thoroughly decontaminate all surfaces, equipment, and glassware that
have come into contact with 3-Chloro-4-methoxytoluene.

Glove Removal: Remove gloves using the proper technique to avoid skin contamination and
dispose of them as hazardous waste.

Hand Washing: Wash hands and any exposed skin thoroughly with soap and water.
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o Storage: Store 3-Chloro-4-methoxytoluene in a tightly closed container in a cool, dry, and
well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2][5]

Disposal Plan

Proper disposal of 3-Chloro-4-methoxytoluene and its associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: All waste materials, including unused compound, contaminated
consumables (e.g., gloves, weigh boats, pipette tips), and cleaning materials, must be
collected in a clearly labeled, sealed container designated for hazardous chemical waste.

» Waste Segregation: Do not mix this waste with other waste streams unless explicitly
permitted by your institution's hazardous waste management plan.

e Labeling: The hazardous waste container must be clearly labeled with the full chemical name
("3-Chloro-4-methoxytoluene”) and the appropriate hazard warnings (e.g., "lrritant,”
"Hazardous Waste").

» Disposal Facility: Dispose of the waste through a licensed and approved hazardous waste
disposal facility, following all local, state, and federal regulations.[2][5]

Quantitative Data

The following table summarizes key quantitative data for 3-Chloro-4-methoxytoluene.

Property Value

Molecular Formula CsHoCIO[6]
Molecular Weight 156.61 g/mol [1][6]
Boiling Point 100 °C[7]

Density 1.14 g/cm3[7]

Experimental Workflow
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The following diagram illustrates the logical workflow for the safe handling of 3-Chloro-4-
methoxytoluene from receipt to disposal.
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Caption: Safe handling workflow for 3-Chloro-4-methoxytoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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